![molecular formula C6H8N2S B2942731 1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol CAS No. 10442-99-6](/img/structure/B2942731.png)
1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol
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Description
“1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol” is a chemical compound with the CAS Number: 10442-99-6 . Its IUPAC name is 1,4,5,6-tetrahydrocyclopenta[d]imidazole-2-thiol . The molecular weight of this compound is 140.21 .
Molecular Structure Analysis
The InChI code for “1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol” is 1S/C6H8N2S/c9-6-7-4-2-1-3-5(4)8-6/h1-3H2, (H2,7,8,9) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The melting point of “1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol” is between 275-280 degrees Celsius .Scientific Research Applications
Fluorescent Probes for Biological Imaging
Research has led to the development of imidazo[1,5-α]pyridine-derived fluorescent turn-on probes for the selective detection of intracellular thiols, demonstrating practical applications in fluorescence imaging with large Stokes shifts, high sensitivity, and fast response times. These probes have been successfully applied for the selective detection of thiols in living cells, showcasing their potential in biological imaging and diagnostics (Chen et al., 2017).
Corrosion Inhibition
Research into benzimidazole bearing 1,3,4-oxadiazoles, including derivatives of imidazole thiol, has highlighted their effectiveness as corrosion inhibitors for mild steel in acidic environments. Studies utilizing electrochemical, gravimetric, and SEM methods have demonstrated these compounds' ability to form protective layers on metal surfaces, indicating their potential for extending the lifespan of industrial materials (Ammal et al., 2018).
Synthesis and Structural Studies
Research on heterocyclic thioamide derivatives of imidazole with coinage metals has provided insights into the synthesis, structures, and spectroscopy of these compounds. The formation of complexes with varying nuclearity has implications for the development of new materials with potential applications in catalysis and material science (Sultana et al., 2010).
Antimicrobial and Antioxidant Activities
The synthesis of new imidazole-based heterocycles has been explored for their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities. These studies contribute to the search for new therapeutic agents, especially in addressing bacterial resistance and oxidative stress-related disorders (Abdel-Wahab et al., 2011).
Therapeutic Potential
The imidazo[1,2-a]pyridine scaffold, structurally related to "1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol," has been identified as a "drug prejudice" scaffold due to its wide range of applications in medicinal chemistry. Research in this area focuses on the synthesis of derivatives with potential as anticancer, antimycobacterial, antileishmanial, and anticonvulsant agents, highlighting the versatile therapeutic potential of imidazole derivatives (Deep et al., 2016).
properties
IUPAC Name |
3,4,5,6-tetrahydro-1H-cyclopenta[d]imidazole-2-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S/c9-6-7-4-2-1-3-5(4)8-6/h1-3H2,(H2,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQOCDEYTHCYOPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)NC(=S)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol | |
CAS RN |
10442-99-6 |
Source
|
Record name | 1H,4H,5H,6H-cyclopenta[d]imidazole-2-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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